Cas no 94633-25-7 (1,4-diethyl 2-(2,2,2-trifluoroacetyl)butanedioate)
94633-25-7 structure
Product Name:1,4-diethyl 2-(2,2,2-trifluoroacetyl)butanedioate
CAS No:94633-25-7
MF:C10H13F3O5
MW:270.202434301376
MDL:MFCD07779768
CID:2818186
PubChem ID:11346247
Update Time:2025-04-21
1,4-diethyl 2-(2,2,2-trifluoroacetyl)butanedioate Chemical and Physical Properties
Names and Identifiers
-
- 1,4-diethyl 2-(2,2,2-trifluoroacetyl)butanedioate
- Ethyl 5,5,5-trifluoro-4-oxo-3-ethoxycarbonyl-pentanoate
- Butanedioic acid, (trifluoroacetyl)-, diethyl ester
- DTXCID80413917
- F1911-3841
- Diethyl2-(2,2,2-trifluoroacetyl)succinate
- Diethyl 2-(trifluoroacetyl)succinate
- AKOS023113039
- SCHEMBL1061575
- UDA63325
- 94633-25-7
- 2-(2,2,2-trifluoro-acetyl)-succinic acid diethyl ester
- Diethyl 2-(2,2,2-trifluoroacetyl)butanedioate
- AS-68958
- Diethyl 2-(2,2,2-trifluoroacetyl)succinate
- s11596
- MFCD07779768
- diethyl 2-trifluoroacetylsuccinate
- DTXSID80463098
-
- MDL： MFCD07779768
- Inchi： 1S/C10H13F3O5/c1-3-17-7(14)5-6(9(16)18-4-2)8(15)10(11,12)13/h6H,3-5H2,1-2H3
- InChI Key： VFUJVMLDXHUHOP-UHFFFAOYSA-N
- SMILES： FC(C(C(C(=O)OCC)CC(=O)OCC)=O)(F)F
Computed Properties
- Exact Mass: 270.07150800Da
- Monoisotopic Mass: 270.07150800Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 9
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 69.7Ų
1,4-diethyl 2-(2,2,2-trifluoroacetyl)butanedioate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y0998863-10g |
ethyl 5,5,5-trifluoro-4-oxo-3-ethoxycarbonyl-pentanoate |
94633-25-7 | 95% | 10g |
$750 | 2024-08-02 | |
| eNovation Chemicals LLC | D543766-1g |
diethyl 2-(2,2,2-trifluoroacetyl)succinate |
94633-25-7 | 95% | 1g |
$850 | 2024-05-24 | |
| TRC | B801985-50mg |
Diethyl 2-(2,2,2-trifluoroacetyl)succinate |
94633-25-7 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B801985-100mg |
Diethyl 2-(2,2,2-trifluoroacetyl)succinate |
94633-25-7 | 100mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B801985-500mg |
Diethyl 2-(2,2,2-trifluoroacetyl)succinate |
94633-25-7 | 500mg |
$ 365.00 | 2022-06-06 | ||
| Life Chemicals | F1911-3841-0.25g |
1,4-diethyl 2-(2,2,2-trifluoroacetyl)butanedioate |
94633-25-7 | 95%+ | 0.25g |
$990.0 | 2023-09-06 | |
| Life Chemicals | F1911-3841-0.5g |
1,4-diethyl 2-(2,2,2-trifluoroacetyl)butanedioate |
94633-25-7 | 95%+ | 0.5g |
$1043.0 | 2023-09-06 | |
| Life Chemicals | F1911-3841-1g |
1,4-diethyl 2-(2,2,2-trifluoroacetyl)butanedioate |
94633-25-7 | 95%+ | 1g |
$1098.0 | 2023-09-06 | |
| Life Chemicals | F1911-3841-2.5g |
1,4-diethyl 2-(2,2,2-trifluoroacetyl)butanedioate |
94633-25-7 | 95%+ | 2.5g |
$2196.0 | 2023-09-06 | |
| Life Chemicals | F1911-3841-5g |
1,4-diethyl 2-(2,2,2-trifluoroacetyl)butanedioate |
94633-25-7 | 95%+ | 5g |
$3294.0 | 2023-09-06 |
1,4-diethyl 2-(2,2,2-trifluoroacetyl)butanedioate Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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